Cas no 3242-56-6 (Cyclohexanone, 2-diazo-)

• Product Name: Cyclohexanone, 2-diazo-
• CAS No: 3242-56-6
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 295156
• PubChem ID: 11062375
• Update Time: 2025-06-11

Cyclohexanone, 2-diazo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-diazo-
• 2-diazoniocyclohexen-1-olate
• 2-Diazocyclohexanone
• a-Diazocyclohexanone
• DTXSID70453706
• 3242-56-6
• diazocyclohexanone
• EN300-7619663
• 2-(-lambda5-diazynylidene)cyclohexan-1-one
• GPNUBZPACCOTQD-UHFFFAOYSA-N
• 2-diazocyclohexan-1-one
• 2-diazo-cyclohexan-1-one
• AKOS015906750

• Inchi： 1S/C6H8N2O/c7-8-5-3-1-2-4-6(5)9/h1-4H2
• InChI Key： GPNUBZPACCOTQD-UHFFFAOYSA-N
• SMILES： O=C1C(CCCC1)=[N+]=[N-]

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 19.1Ų

Experimental Properties

• PSA: 53.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on Cyclohexanone, 2-diazo-

Cyclohexanone, 2-diazo- (CAS No: 3242-56-6)

Cyclohexanone, 2-diazo-, also known by its CAS number 3242-56-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and catalysis. This compound, with the molecular formula C7H7N, is a diazonium derivative of cyclohexanone. Its structure features a diazo group (-N=N+) attached to the second carbon of the cyclohexanone ring, making it a valuable intermediate in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the potential of Cyclohexanone, 2-diazo- as a key building block for constructing complex molecular architectures. Researchers have explored its use in click chemistry, where it serves as a diazomethane equivalent for forming carbon-carbon bonds. This application is particularly promising due to the high reactivity and selectivity of the diazo group, which enables efficient coupling reactions under mild conditions.

The synthesis of Cyclohexanone, 2-diazo- typically involves the diazotization of cyclohexylamine using nitrous acid in the presence of an acid catalyst. This process generates the diazonium salt intermediate, which can then be isolated or used directly in subsequent reactions. The stability of the diazonium group is crucial for its reactivity, and studies have shown that proper handling and storage conditions are essential to maintain its integrity.

In terms of applications, Cyclohexanone, 2-diazo- has been employed in various fields, including pharmaceuticals and agrochemicals. For instance, it has been utilized as an intermediate in the synthesis of bioactive compounds with potential therapeutic properties. Recent research has focused on its role in enantioselective reactions, where it serves as a chiral auxiliary to control the stereochemistry of target molecules.

The unique electronic properties of Cyclohexanone, 2-diazo- make it an attractive candidate for use in catalytic cycles. Its ability to act as both an electrophile and nucleophile under different reaction conditions has been exploited in tandem catalysis strategies. This dual functionality enhances its utility in designing efficient synthetic pathways for complex molecules.

From an environmental standpoint, the development of sustainable methods for synthesizing Cyclohexanone, 2-diazo- has become a priority. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to reduce the ecological footprint associated with its production.

In conclusion, Cyclohexanone, 2-diazo- (CAS No: 3242-56-6) stands out as a critical compound in modern organic synthesis. Its reactivity, versatility, and potential applications across diverse industries underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an even greater role in advancing chemical science and technology.